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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole

CAS No.: 119291-22-4

Cat. No.: B049434

Get Quote

Technical Monograph: 1-(2-Bromoethyl)-1H-
pyrazole
Status: Commercially Available (Make-to-Order / Low Stock) CAS: 119291-22-4 (Free Base) |

1955531-53-9 (Hydrobromide)[1]

Executive Summary
1-(2-Bromoethyl)-1H-pyrazole is a specialized heterocyclic building block used primarily in the

development of kinase inhibitors (e.g., pyrazolo[3,4-b]pyridines) and as a linker in fragment-

based drug discovery (FBDD).[1] While commercially listed, it is frequently a "make-on-

demand" item due to its intrinsic instability as a free base (polymerization/quaternization risk).

[1]

Strategic Recommendation: For small-scale discovery (<5g), purchasing the hydrobromide salt

is recommended to ensure shelf-stability.[1] For process-scale (>100g), in-house synthesis via

the 1,2-dibromoethane route is often more cost-effective and allows for immediate

consumption, mitigating degradation risks.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b049434#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-bromoethyl_-1H-pyrazole
https://www.benchchem.com/product/b049434/docs?utm_src=pdf-body#commercial-availability-of-1-2-bromoethyl-1h-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-bromoethyl_-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-bromoethyl_-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-bromoethyl_-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-bromoethyl_-1H-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Specifications
Property Specification

IUPAC Name 1-(2-Bromoethyl)-1H-pyrazole

Molecular Formula C₅H₇BrN₂

Molecular Weight 175.03 g/mol

Appearance Colorless to light yellow liquid (Free Base)

Boiling Point 80–82 °C @ 2 Torr

Density ~1.55 g/cm³

Solubility
Soluble in DCM, MeOH, DMSO; slightly soluble

in water.[1]

Stability
High Risk. Free base darkens and polymerizes

at RT.[1] Store at -20°C.

Sourcing Landscape: Make vs. Buy
The commercial availability of this compound is often overstated in aggregator databases.[1]

Real-time inventory analysis reveals a distinct split between "catalog listing" and "physical

stock."[1]

Commercial Suppliers[1]
Primary Vendors: BLD Pharm, Enamine, Combi-Blocks, Santa Cruz Biotechnology.[1]

Typical Lead Time: 2–4 weeks (often synthesized upon order).[1]

Cost Tier: High (

300 per 5g) due to handling requirements.[1]

The "Make vs. Buy" Decision Matrix
Researchers should evaluate their specific needs using the logic flow below.
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Requirement Analysis Quantity Needed?

< 10 grams

> 100 grams

Timeline?

SYNTHESIZE (In-House)

Immediate (<1 week)

Flexible (3-4 weeks) BUY (HBr Salt preferred)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing 1-(2-bromoethyl)-1H-pyrazole based on quantity and

timeline.

Synthesis & Manufacturing Protocols
If commercial sourcing is non-viable, the compound can be synthesized.[1] Two primary routes

exist: Direct Alkylation (Process A) and Hydroxyl Conversion (Process B).[1]

Method A: Direct Alkylation (The "Process" Route)
This method is faster but requires strict stoichiometry control to prevent the formation of the bis-

pyrazole dimer.[1]

Reagents: 1H-Pyrazole, 1,2-Dibromoethane (Excess), K₂CO₃, Acetonitrile (ACN).[1]

Key Insight: Using a 3–5 fold molar excess of 1,2-dibromoethane is critical.[1] It acts as both

reactant and solvent to statistically favor mono-alkylation [1].[1]

Protocol:

Dissolve 1H-pyrazole (1.0 eq) in ACN.

Add K₂CO₃ (2.0 eq) and 1,2-dibromoethane (4.0 eq).

Reflux for 12–16 hours.[1] Monitor by TLC (EtOAc/Hexane).[1]
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Workup: Filter solids. Concentrate filtrate.[1] The excess dibromide must be removed via

high-vacuum distillation (it boils lower than the product).[1]

Purification: Column chromatography (SiO₂, 0→30% EtOAc in Hexanes).

Method B: The Alcohol Conversion (The "Clean" Route)
Preferred for high-purity applications where trace dimer contamination is unacceptable.[1]

Step 1: Alkylate pyrazole with 2-bromoethanol (or ethylene carbonate) to yield 1-(2-

hydroxyethyl)pyrazole.[1]

Step 2: Convert alcohol to bromide using PBr₃ or CBr₄/PPh₃ (Appel reaction).[1]
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Route A: Direct Alkylation

Route B: Stepwise (Higher Purity)

1H-Pyrazole 1-(2-Hydroxyethyl)pyrazole

Base, Heat

1-(2-Bromoethyl)-1H-pyrazole

K2CO3, Reflux

1,2-Dibromoethane
(Excess)

2-Bromoethanol

PBr3 or CBr4/PPh3

Impurity: Bis-pyrazole Dimer

Over-reaction

Click to download full resolution via product page

Figure 2: Synthetic pathways comparing direct alkylation (Route A) vs. stepwise

functionalization (Route B).

Quality Control & Stability
Analytical Markers

¹H NMR (CDCl₃): Look for the distinct triplet patterns of the ethyl linker.

~4.5 ppm (t, 2H, N-CH₂).[1]
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~3.7 ppm (t, 2H, CH₂-Br).[1]

Aromatic protons: ~7.5 (d), 7.4 (d), 6.3 (t).[1]

Impurity Flag: If you see a single triplet at ~4.6 ppm integrating for 4H, you have formed the

symmetric dimer (1,2-di(pyrazol-1-yl)ethane).[1]

Stability Warning
The free base is an alkylating agent that can undergo intermolecular quaternization upon

storage, forming non-volatile oligomers.[1]

Storage: Store neat liquid at -20°C under Argon.

Stabilization: If not using immediately, convert to the Hydrobromide (HBr) salt by treating the

ethereal solution with HBr/Acetic acid.[1] The salt is a stable solid [2].[1]

Applications in Drug Discovery[2][3]
This molecule serves as a "warhead linker" or a scaffold extender.[1]

Kinase Inhibitors: Used to introduce the ethyl-pyrazole moiety into ATP-competitive inhibitors

(e.g., Pyrazolo[3,4-b]pyridines) targeting kinases like BTK or JAK [3].[1]

Fragment Linking: The bromo-ethyl group acts as a standard electrophile for SN2 coupling

with amines, thiols, or phenols in fragment merging strategies.[1]
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PubChem Compound Summary. "1-(2-bromoethyl)-1H-pyrazole (CID 642215)."[1] National

Center for Biotechnology Information.[1] [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Commercial availability of 1-(2-bromoethyl)-1H-
pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049434/docs#commercial-availability-of-1-2-
bromoethyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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